molecular formula C14H15N B8601888 Aniline, m-phenethyl- CAS No. 5369-22-2

Aniline, m-phenethyl-

Cat. No.: B8601888
CAS No.: 5369-22-2
M. Wt: 197.27 g/mol
InChI Key: VJPPMUFNJJMKGK-UHFFFAOYSA-N
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Description

Aniline, m-phenethyl- is a useful research compound. Its molecular formula is C14H15N and its molecular weight is 197.27 g/mol. The purity is usually 95%.
BenchChem offers high-quality Aniline, m-phenethyl- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Aniline, m-phenethyl- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

5369-22-2

Molecular Formula

C14H15N

Molecular Weight

197.27 g/mol

IUPAC Name

3-(2-phenylethyl)aniline

InChI

InChI=1S/C14H15N/c15-14-8-4-7-13(11-14)10-9-12-5-2-1-3-6-12/h1-8,11H,9-10,15H2

InChI Key

VJPPMUFNJJMKGK-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)CCC2=CC(=CC=C2)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 3-bromonitrobenzene (1 g), styrene (1.7 mL), palladium(II) acetate (95 mg), tris(2-methylphenyl)phosphine (0.3 g) and N,N-diisopropylamine (5 mL) was heated for reflux for 24 hours. The reaction mixture was diluted with diethyl ether, and the resulting mixture was washed with 1 mol/L hydrochloric acid, water and brine successively, and dried over anhydrous magnesium sulfate. The solvent was removed under reduced pressure, and the residue was purified by column chromatography on silica gel (eluent: n-hexane/ethyl acetate =10/1) to give 3-((E)-2-phenylvinyl)nitrobenzene (0.76 g). To the solution of the obtained 3-((E)-2-phenylvinyl)nitrobenzene (0.26 g) in methanol (10 mL) was added 10% palladium-carbon powder (50 mg), and the mixture was stirred at room temperature under a hydrogen atmosphere for 2 hours. The insoluble material was removed by filtration, and the filtrate was concentrated under reduced pressure to give the title compound (0.22 g).
Quantity
0.26 g
Type
reactant
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One
Name
palladium-carbon
Quantity
50 mg
Type
catalyst
Reaction Step One

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